N1-(3-methoxyphenyl)-N2-(2-methyl-5-nitrophenyl)oxalamide

• IUPAC Name: N-(3-methoxyphenyl)-N'-(2-methyl-5-nitrophenyl)oxamide
• InChI: InChI=1S/C16H15N3O5/c1-10-6-7-12(19(22)23)9-14(10)18-16(21)15(20)17-11-4-3-5-13(8-11)24-2/h3-9H,1-2H3,(H,17,20)(H,18,21)
• InChI Key: BVGOKPQYLNKQDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)C(=O)NC2=CC(=CC=C2)OC
• Molecular Formula: C16H15N3O5
• Molecular Weight: 329.31 g/mol

Description

N1-(3-methoxyphenyl)-N2-(2-methyl-5-nitrophenyl)oxalamide is a chemical compound that belongs to the class of oxalamide derivatives. It has gained significant attention in the scientific community due to its potential applications in drug discovery and development.

Scientific Research Applications

Synthesis and Chemical Reactions The novel synthetic methods and chemical reactions involving compounds structurally related to N1-(3-methoxyphenyl)-N2-(2-methyl-5-nitrophenyl)oxalamide offer insights into its potential scientific research applications. A study highlights a novel one-pot synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, showcasing the utility in synthesizing anthranilic acid derivatives and oxalamides, which are crucial in medicinal chemistry and material science (Mamedov et al., 2016).

Polymer Research Research on polymers introduces a cationic polymer that can switch to a zwitterionic form upon irradiation, demonstrating potential for controlled drug delivery and tissue engineering applications. This showcases the ability of similar compounds to alter physical and chemical properties in response to external stimuli, thus broadening the scope of research in smart materials (Sobolčiak et al., 2013).

Organic Synthesis The synthesis of cyclic hydroxamic acids and lactams from related compounds, by catalytic hydrogenation, opens new pathways in the synthesis of biologically active molecules. Such processes are critical for developing new pharmaceuticals and agrochemicals (Hartenstein & Sicker, 1993).

Photopolymerization In the realm of materials science, the development of alkoxyamines for nitroxide-mediated photopolymerization points towards the use of N1-(3-methoxyphenyl)-N2-(2-methyl-5-nitrophenyl)oxalamide analogs in creating advanced polymer networks. Such materials have applications in coatings, adhesives, and nanotechnology (Guillaneuf et al., 2010).

Environmental Remediation The photoassisted Fenton reaction study for the complete oxidation of pollutants showcases the potential environmental applications of related compounds in water treatment and remediation technologies. This signifies the importance of such research in addressing environmental pollution and developing sustainable chemical processes (Pignatello & Sun, 1995).